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Compound of Interest

Compound Name:
4-Amino-2,5-dimethoxy-N-

phenylbenzenesulfonamide

Cat. No.: B160229 Get Quote

An Application Note for the HPLC Analysis of 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide

Introduction
4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is a sulfonamide derivative with

potential applications in pharmaceutical and chemical research.[1] Accurate and reliable

quantification of this compound is crucial for quality control, stability studies, and various

research applications. High-Performance Liquid Chromatography (HPLC) is a widely used

analytical technique for the separation, identification, and quantification of sulfonamides due to

its high sensitivity and specificity.[2] This application note provides a detailed protocol for the

HPLC analysis of 4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide.

The compound has a molecular formula of C14H16N2O4S and a molecular weight of 308.35

g/mol .[3][4][5] It is typically a solid or crystalline powder with a melting point of approximately

186°C.[1][6]

Principle of the Method
This method utilizes reverse-phase high-performance liquid chromatography (RP-HPLC) with

UV detection. The separation is achieved on a C18 column using an isocratic mobile phase of

acetonitrile and water. The analyte is quantified by measuring its absorbance at a specific

wavelength.
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Materials and Reagents
4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide reference standard (>98.0%

purity)[7][8]

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (HPLC grade)

0.45 µm syringe filters

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18 reverse-phase (250 x 4.6 mm, 5 µm)[1]

Mobile Phase Acetonitrile/water (70:30 v/v)[1]

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25 °C

Detection UV at 265 nm[9][10]

Run Time 10 minutes

Experimental Protocols
Standard Solution Preparation

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-Amino-
2,5-dimethoxy-N-phenylbenzenesulfonamide reference standard and transfer it to a 25
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mL volumetric flask. Dissolve and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to obtain concentrations ranging from 1 µg/mL

to 100 µg/mL.

Sample Preparation
Accurately weigh the sample containing 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide.

Dissolve the sample in a suitable volume of methanol to obtain a theoretical concentration

within the calibration range.

Filter the solution through a 0.45 µm syringe filter prior to injection.

Method Validation
Method validation should be performed according to ICH guidelines to ensure the reliability of

the results.

System Suitability
Parameter Acceptance Criteria

Tailing Factor ≤ 2.0

Theoretical Plates ≥ 2000

Relative Standard Deviation (RSD) of Peak Area

(n=6)
≤ 2.0%

Linearity
Concentration Range (µg/mL) Correlation Coefficient (r²)

1 - 100 ≥ 0.999

Precision
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Precision Type RSD (%)

Repeatability (Intra-day) ≤ 2.0%

Intermediate Precision (Inter-day) ≤ 3.0%

Accuracy (Recovery)
Spiked Concentration (µg/mL) Recovery (%)

50 98.0 - 102.0

75 98.0 - 102.0

100 98.0 - 102.0

Limits of Detection (LOD) and Quantification (LOQ)
Parameter Value (µg/mL)

LOD 0.1

LOQ 0.3

Data Presentation
Quantitative Data Summary

Analyte Retention Time (min)

4-Amino-2,5-dimethoxy-N-

phenylbenzenesulfonamide
~6.2[1]

Visualizations
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Caption: A flowchart illustrating the major steps in the HPLC analysis workflow.
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Caption: Logical relationship between method development and validation parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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